Cas no 1416438-28-2 (DI-Tert-butyl 8-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate)

• Product Name: DI-Tert-butyl 8-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate
• CAS No: 1416438-28-2
• MF: C₁₉H₂₇ClN₂O₄
• MW: 382.881684541702
• CID: 4937955
• Update Time: 2025-06-12

DI-Tert-butyl 8-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DI-TERT-BUTYL 8-CHLORO-2,3-DIHYDRO-1H-BENZO[E][1,4]DIAZEPINE-1,4(5H)-DICARBOXYLATE
• DI-Tert-butyl 8-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate

• Inchi： 1S/C19H27ClN2O4/c1-18(2,3)25-16(23)21-9-10-22(17(24)26-19(4,5)6)15-11-14(20)8-7-13(15)12-21/h7-8,11H,9-10,12H2,1-6H3
• InChI Key： WWBVQUSWFATRSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)CCN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 382.1659350 g/mol
• Monoisotopic Mass: 382.1659350 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 382.9
• XLogP3: 3.8
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on DI-Tert-butyl 8-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate

Comprehensive Overview of DI-Tert-butyl 8-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate (CAS No. 1416438-28-2)

The compound DI-Tert-butyl 8-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate (CAS No. 1416438-28-2) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a benzo[E][1,4]diazepine core, makes it a valuable building block for the development of novel therapeutic agents. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in the design of central nervous system (CNS) targeting molecules and GABA receptor modulators.

In recent years, the demand for 8-chloro substituted benzodiazepine derivatives has surged, driven by advancements in neuropharmacology and the growing interest in small molecule drug candidates. The tert-butyl ester groups in DI-Tert-butyl 8-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate enhance its stability and solubility, making it a preferred choice for multi-step synthetic routes. This aligns with the current trend of optimizing prodrug strategies and biopharmaceutical classification system (BCS) considerations in modern drug development.

The synthesis of CAS No. 1416438-28-2 typically involves Pd-catalyzed cross-coupling reactions or microwave-assisted organic synthesis (MAOS), reflecting the industry's shift toward greener and more efficient methodologies. Analytical techniques such as HPLC purity analysis and LC-MS characterization are critical for quality control, addressing the stringent requirements of regulatory bodies like the FDA and EMA. These aspects resonate with frequently searched topics such as "scale-up challenges in API manufacturing" and "impurity profiling in drug intermediates."

From a commercial perspective, DI-Tert-butyl 8-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate is often sourced by contract research organizations (CROs) and academic laboratories investigating allosteric modulation or fragment-based drug design (FBDD). Its role in high-throughput screening (HTS) libraries underscores its importance in early-stage drug discovery. Notably, discussions around "privileged scaffolds in medicinal chemistry" frequently highlight derivatives of this chemical class.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for chlorinated organic compounds are emphasized in material safety data sheets (MSDS). This aligns with broader industry queries such as "sustainable solvents for peptide coupling" and "waste minimization in pharmaceutical synthesis." The compound's stability under inert atmospheres further supports its utility in automated parallel synthesis platforms, a topic gaining traction in AI-driven chemical robotics forums.

In summary, CAS No. 1416438-28-2 represents a critical junction between traditional heterocyclic chemistry and cutting-edge drug discovery paradigms. Its versatility in constructing sp3-rich architectures—a current focus in beyond-rule-of-five (bRo5) drug space—positions it as a compound of enduring scientific and industrial relevance.